![molecular formula C18H30O5 B1666373 1-[2,3-Dimethyl-2-(2-methylbut-3-en-2-yl)furan-3-yl]-3,5-dihydroxy-4-methoxyhexan-2-one CAS No. 68072-84-4](/img/structure/B1666373.png)
1-[2,3-Dimethyl-2-(2-methylbut-3-en-2-yl)furan-3-yl]-3,5-dihydroxy-4-methoxyhexan-2-one
Overview
Description
A 121 is a non-polyene antifungal antibiotic, produced by an unidentified strain of Streptomyces. It is active against a number of filamentous fungi including some plant and human pathogens. The presence of an alpha-ketol system in the molecule is required for A 121 to exhibit antibiotic properties.
Scientific Research Applications
Synthesis and Stereochemistry
- Non-iterative Asymmetric Synthesis of C15 Polyketide Spiroketals : Research by Meilert, Pettit, and Vogel (2004) in "Helvetica Chimica Acta" explored the synthesis of C15 polyketide spiroketals, including compounds similar to the one , demonstrating high stereo- and enantioselectivity. This study provides insight into the synthesis methods and stereochemical aspects of related compounds (Meilert, Pettit, & Vogel, 2004).
Structural Analysis and Properties
- Analysis of Similar Compounds : Rojano-Vilchis et al. (2012) in "Acta Crystallographica Section E: Structure Reports Online" analyzed a compound structurally similar to the one , providing valuable information on its planarity and molecular interactions. This can be relevant for understanding the physical and chemical properties of similar molecules (Rojano-Vilchis, Hernández-Ortega, Jiménez-Estrada, & Torres Avilez, 2012).
Synthesis of Related Compounds
- Synthesis of Related Furan Compounds : Vijayakumari, Shireesha, and Nagarapu (2006) in "Heterocyclic Communications" explored the synthesis of similar furan compounds, offering a glimpse into the methods and techniques applicable to synthesizing compounds like the one (Vijayakumari, Shireesha, & Nagarapu, 2006).
Photochromic Properties
- Study of Photochromic Hetarylethenes : Makarova et al. (2011) in "Russian Chemical Bulletin" synthesized new hetarylethenes showing photochromic properties. While not directly the same compound, this research might indicate potential photochromic properties in structurally related compounds (Makarova et al., 2011).
Potential Biological Activities
- Cytotoxicity Assay of Spiroketals : The study by Meilert, Pettit, and Vogel (2004) also assessed the cytotoxicity of spiroketals similar to the compound against various cancer cell lines, indicating a potential area of biological activity research for similar compounds (Meilert, Pettit, & Vogel, 2004).
properties
CAS RN |
68072-84-4 |
|---|---|
Product Name |
1-[2,3-Dimethyl-2-(2-methylbut-3-en-2-yl)furan-3-yl]-3,5-dihydroxy-4-methoxyhexan-2-one |
Molecular Formula |
C18H30O5 |
Molecular Weight |
326.4 g/mol |
IUPAC Name |
1-[2,3-dimethyl-2-(2-methylbut-3-en-2-yl)furan-3-yl]-3,5-dihydroxy-4-methoxyhexan-2-one |
InChI |
InChI=1S/C18H30O5/c1-8-16(3,4)18(6)17(5,9-10-23-18)11-13(20)14(21)15(22-7)12(2)19/h8-10,12,14-15,19,21H,1,11H2,2-7H3 |
InChI Key |
BSIAHHIPMGVHJM-UHFFFAOYSA-N |
SMILES |
CC(C(C(C(=O)CC1(C=COC1(C)C(C)(C)C=C)C)O)OC)O |
Canonical SMILES |
CC(C(C(C(=O)CC1(C=COC1(C)C(C)(C)C=C)C)O)OC)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
A 121 A-121 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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